Cas no 13139-14-5 (Nα-Boc-L-tryptophan)

Nα-Boc-L-tryptophan is a protected derivative of L-tryptophan, featuring a tert-butoxycarbonyl (Boc) group at the α-amino position. This modification enhances stability and prevents unwanted side reactions during peptide synthesis, making it a valuable intermediate in solid-phase and solution-phase peptide chemistry. The Boc group is readily cleaved under mild acidic conditions, allowing selective deprotection without affecting other functional groups. The compound retains the indole side chain of tryptophan, enabling its incorporation into peptides requiring aromatic or hydrophobic residues. Its high purity and consistent performance make it suitable for research and pharmaceutical applications, particularly in the synthesis of complex peptides and bioactive molecules.
Nα-Boc-L-tryptophan structure
Nα-Boc-L-tryptophan structure
Product Name:Nα-Boc-L-tryptophan
CAS No:13139-14-5
MF:C16H20N2O4
MW:304.341004371643
MDL:MFCD00065595
CID:49058
PubChem ID:87564540
Update Time:2025-10-16

Nα-Boc-L-tryptophan Chemical and Physical Properties

Names and Identifiers

    • N-Boc-L-Tryptophan
    • Boc-Trp-OH
    • N(alpha)-Boc-L-tryptophan
    • N-[(tert-Butoxy)carbonyl]-L-tryptophan
    • BOC-L-Tryptophan
    • N-(tert-Butoxycarbonyl)-L-tryptophan
    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(1H-indol-3-yl)propanoic acid
    • BOC-L-TRP BR
    • BOC-L-TRYPTOPHANE
    • Nα-Boc-L-tryptophan
    • : N-[(tert-Butoxy)carbonyl]-L-tryptophan
    • (2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • BroMothyMol blue sodiuM salt
    • Nalpha-Boc-L-Tryptophane
    • N-BOC-L-Tryptophane
    • BOC-TRP
    • BOC-L-TRP
    • Nα-BOC-Trp
    • NSC 334306
    • BOC-L-TRP-OH
    • H-TRP(BOC)-OH
    • BOC-TRYPTOPHAN
    • BOC-TRYPTOPHAN-OH
    • tert-Butoxycarbonyltryptophan
    • J-300267
    • NS00086100
    • DTXSID20884506
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoic acid
    • BDBM50043801
    • B1639
    • AC-17135
    • CS-D1147
    • MFCD00065595
    • Nalpha-t-butoxycarbonyl-L-tryptophan
    • N-tert-Butoxycarbonyltryptophan
    • M03328
    • L-Tryptophan, N-((1,1-dimethylethoxy)carbonyl)-
    • CHEMBL65709
    • Na-Boc-L-tryptophan
    • Nalpha -t-butoxycarbonyl-L-tryptophan
    • Nalpha-(tert-Butoxycarbonyl)-L-tryptophan, Boc-L-Trp-OH
    • nalpha-tert-butoxycarbonyl-l-tryptophan
    • AC7874
    • N-((tert-Butoxy)carbonyl)-L-tryptophan
    • CHEBI:183830
    • Tryptophan, N-carboxy-, N-tert-butyl ester, L-
    • NCGC00166098-01
    • N-tert.butoxycarbonyl-tryptophan
    • tert-Butyloxycarbonyl-L-tryptophan
    • A847884
    • SR-01000388673-1
    • t-butoxycarbonyltryptophan
    • N-tert-Butyloxycarbonyl-L-tryptophan
    • MFCD00037944
    • EINECS 236-072-7
    • Q-101608
    • AKOS015922872
    • Nalpha-boc-L-tryptophane;boc-trp-oh
    • (S)-2-tert-Butoxycarbonylamino-3-(1H-indol-3-yl)-propionic acid
    • N-(t-butoxycarbonyl)tryptophan
    • NFVNYBJCJGKVQK-ZDUSSCGKSA-N
    • 13139-14-5
    • AKOS005175158
    • AM20060456
    • Boc-trytophan
    • SR-01000388673
    • Z756448322
    • Boc-Trp-OH, >=99.0% (TLC)
    • tert-Butoxycarbonyl-L-tryptophan
    • N-alpha-t-Butyloxycarbonyl-L-tryptophane
    • (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(1H-INDOL-3-YL)PROPANOIC ACID
    • SCHEMBL1003555
    • N-tert-Butoxycarbonyl-L-(-)-tryptophan
    • Nalpha-Boc-L-tryptophan
    • Na-(tert-Butoxycarbonyl)-L-tryptophan
    • Nalpha -t-butoxycarbonyl-L-tryptophane
    • EN300-52850
    • N-t-butoxycarbonyltryptophan
    • L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-
    • AS-12736
    • N-((1,1-Dimethylethoxy)carbonyl)-L-tryptophan
    • (tert-butoxycarbonyl)-L-tryptophan
    • tert-Butyloxycarbonyltryptophan
    • n-boc-tryptophan
    • N-T-BUTOXYCARBONYL-L-TRYPTOPHAN
    • BocTrpOH
    • N-tert-Butoxycarbonyl-L-tryptophan
    • ALBB-015811
    • DB-030101
    • MDL: MFCD00065595
    • Inchi: 1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(14(19)20)8-10-9-17-12-7-5-4-6-11(10)12/h4-7,9,13,17H,8H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1
    • InChI Key: NFVNYBJCJGKVQK-ZDUSSCGKSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C
    • BRN: 39677

Computed Properties

  • Exact Mass: 304.14200
  • Monoisotopic Mass: 304.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 91.4

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.1328 (rough estimate)
  • Melting Point: 132.0 to 138.0 deg-C
  • Boiling Point: 535.7°C at 760 mmHg
  • Flash Point: 277.8℃
  • Refractive Index: -17.5 ° (C=2, DMF)
  • PSA: 91.42000
  • LogP: 3.07920
  • Specific Rotation: -20 º (c=1, methanol)
  • Optical Activity: [α]20/D −20±1°, c = 1% in DMF
  • Sensitiveness: Sensitive to air; Sensitive to light
  • Solubility: Soluble in ethyl acetate, diethyl ether, insoluble in petroleum ether.

Nα-Boc-L-tryptophan Security Information

Nα-Boc-L-tryptophan Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nα-Boc-L-tryptophan Pricemore >>

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Nα-Boc-L-tryptophan Production Method

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